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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the solubility and optimal storage

conditions for 2-Hydrazino-4-methylpyridine (CAS No. 7070-54-4). The following sections

detail its solubility in various solvents, recommended storage protocols to ensure chemical

integrity, and a generalized experimental procedure for solubility determination.

Solubility Profile
Precise quantitative solubility data for 2-Hydrazino-4-methylpyridine is not readily available in

published literature. However, qualitative assessments indicate that it is slightly soluble in

Dimethyl Sulfoxide (DMSO) and Methanol.[1][2] To provide a practical reference for

researchers, the following table summarizes the available qualitative data for 2-Hydrazino-4-
methylpyridine and quantitative data for structurally similar compounds, 2-hydrazinopyridine

and 4-picoline. This comparative data can offer valuable insights into solvent selection for

various experimental needs.

Table 1: Solubility Data
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Solvent
2-Hydrazino-4-
methylpyridine

2-
Hydrazinopyridine
(structurally
similar)

4-Picoline
(structurally
similar)

Water Data not available 40 g/L Miscible

Methanol Slightly Soluble Soluble Soluble

Ethanol Data not available Data not available Soluble

Dimethyl Sulfoxide

(DMSO)
Slightly Soluble Data not available Soluble

Diethyl Ether Data not available Data not available Soluble

Storage and Handling
Proper storage and handling of 2-Hydrazino-4-methylpyridine are crucial to maintain its

stability and prevent degradation. The compound is known to be sensitive to air, moisture, and

temperature.

Table 2: Recommended Storage Conditions

Parameter Recommendation

Temperature -20°C (in a freezer)[1][3][4]

Atmosphere
Store under an inert atmosphere (e.g., Nitrogen)

[1][3][4]

Light Keep in a dark place[1]

Moisture
Keep container tightly closed;

Hygroscopic/Moisture sensitive[5][6][7][8]

Air Air sensitive[7]

Experimental Protocol: Determination of Solubility
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The following is a generalized experimental protocol for determining the solubility of a solid

organic compound like 2-Hydrazino-4-methylpyridine. This method is based on the common

"shake-flask" technique.

Objective: To determine the equilibrium solubility of 2-Hydrazino-4-methylpyridine in a

specific solvent at a controlled temperature.

Materials:

2-Hydrazino-4-methylpyridine

Selected solvent (e.g., Water, Ethanol, DMSO)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.45 µm)

Volumetric flasks and pipettes

Appropriate analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 2-Hydrazino-4-
methylpyridine to a known volume of the selected solvent in a sealed vial. The amount of

solid should be sufficient to ensure that undissolved particles remain after reaching

equilibrium.

Equilibration: Place the vial in a thermostatically controlled shaker set to a constant

temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to

ensure that equilibrium is reached.

Phase Separation: Allow the vial to stand undisturbed at the set temperature for a period to

allow the undissolved solid to settle.
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Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pipette and immediately filter it through a syringe filter into a pre-weighed volumetric

flask. This step is critical to remove any undissolved solid particles.

Dilution and Quantification: Dilute the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical method. Analyze the

concentration of 2-Hydrazino-4-methylpyridine in the diluted solution using a validated

analytical technique.

Calculation: Calculate the solubility of the compound in the solvent (e.g., in mg/mL or g/L) by

taking into account the dilution factor.

Logical Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the proper handling and

storage of 2-Hydrazino-4-methylpyridine to ensure its stability and minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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